Cas no 1805232-72-7 (3-Bromo-2-cyano-6-(difluoromethyl)pyridine-5-sulfonyl chloride)

• Product Name: 3-Bromo-2-cyano-6-(difluoromethyl)pyridine-5-sulfonyl chloride
• CAS No: 1805232-72-7
• MF: C₇H₂BrClF₂N₂O₂S
• MW: 331.521785259247
• CID: 4860713
• Update Time: 2025-06-12

3-Bromo-2-cyano-6-(difluoromethyl)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-6-(difluoromethyl)pyridine-5-sulfonyl chloride

• Inchi： 1S/C7H2BrClF2N2O2S/c8-3-1-5(16(9,14)15)6(7(10)11)13-4(3)2-12/h1,7H
• InChI Key： RKRLVQMLYRFBOP-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(C(F)F)C(=C1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 404
• XLogP3: 2.3
• Topological Polar Surface Area: 79.2

Additional information on 3-Bromo-2-cyano-6-(difluoromethyl)pyridine-5-sulfonyl chloride

Introduction to 3-Bromo-2-cyano-6-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1805232-72-7)

3-Bromo-2-cyano-6-(difluoromethyl)pyridine-5-sulfonyl chloride, identified by the CAS number 1805232-72-7, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and utility in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, including the presence of a bromo group, a cyano group, a difluoromethyl substituent, and a sulfonyl chloride functionality, make it a versatile intermediate in organic synthesis, particularly in the development of novel therapeutic agents.

The sulfonyl chloride moiety in 3-Bromo-2-cyano-6-(difluoromethyl)pyridine-5-sulfonyl chloride is particularly noteworthy, as sulfonyl chlorides are commonly employed in medicinal chemistry for their ability to facilitate sulfonamide formation. Sulfonamides are a large class of heterocyclic compounds that exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this functional group into the pyridine core enhances the reactivity of the molecule, making it an invaluable tool for chemists seeking to develop new sulfonamide-based drugs.

The bromo and cyano substituents further contribute to the chemical diversity and reactivity of 3-Bromo-2-cyano-6-(difluoromethyl)pyridine-5-sulfonyl chloride. The bromo group can be readily displaced by various nucleophiles, allowing for further functionalization of the molecule. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are essential for constructing complex molecular architectures. The cyano group, on the other hand, can be reduced to an amine or converted into other functional groups, providing additional synthetic pathways.

The difluoromethyl group is another key feature of this compound. Difluoromethyl groups are frequently introduced into pharmaceuticals due to their ability to improve metabolic stability, enhance binding affinity to biological targets, and modulate pharmacokinetic properties. Recent studies have shown that molecules containing difluoromethyl groups often exhibit improved pharmacological profiles compared to their unsubstituted counterparts. For instance, drugs such as crizotinib and dabrafenib incorporate difluoromethyl groups to enhance their efficacy and selectivity.

In recent years, there has been a surge in research focused on developing novel antiviral and anticancer agents. 3-Bromo-2-cyano-6-(difluoromethyl)pyridine-5-sulfonyl chloride has emerged as a promising intermediate in this context. Researchers have utilized this compound to synthesize novel pyridine-based scaffolds that exhibit potent activity against various viral enzymes and cancer cell lines. For example, studies have demonstrated that derivatives of this compound can inhibit protease enzymes involved in viral replication or interfere with key signaling pathways in cancer cells.

The utility of 3-Bromo-2-cyano-6-(difluoromethyl)pyridine-5-sulfonyl chloride extends beyond pharmaceutical applications. In agrochemical research, pyridine derivatives are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The structural features of this compound make it an attractive candidate for developing new crop protection agents that are both effective and environmentally sustainable. Additionally, its reactivity allows for the facile introduction of various functional groups tailored to specific agrochemical needs.

The synthesis of 3-Bromo-2-cyano-6-(difluoromethyl)pyridine-5-sulfonyl chloride involves multiple steps that highlight its complexity and synthetic challenge. Typically, the synthesis begins with the preparation of a pyridine precursor followed by sequential functionalization with bromo, cyano, and difluoromethyl groups. The introduction of the sulfonyl chloride functionality is often achieved through reaction with phosphorus pentachloride or thionyl chloride under controlled conditions. These synthetic routes require careful optimization to ensure high yields and purity.

One notable aspect of working with 3-Bromo-2-cyano-6-(difluoromethyl)pyridine-5-sulfonyl chloride is its stability under various reaction conditions. However, care must be taken to prevent unwanted side reactions due to its reactive functional groups. For instance, the sulfonyl chloride moiety can decompose under strong bases or nucleophiles, leading to loss of yield or formation of byproducts. Similarly, the bromo group can undergo elimination reactions if exposed to strong oxidizing agents.

In conclusion,3-Bromo-2-cyano-6-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1805232-72-7) is a multifunctional organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing novel therapeutic agents and crop protection agents. As research continues to uncover new applications for this compound，its importance is likely to grow further，driving innovation in drug discovery and agricultural chemistry.